Cas no 134108-74-0 (Cyclohexanol, 2-ethynyl-, (1R,2S)-)

Cyclohexanol, 2-ethynyl-, (1R,2S)- structure
134108-74-0 structure
Product Name:Cyclohexanol, 2-ethynyl-, (1R,2S)-
CAS No:134108-74-0
MF:C8H12O
MW:124.180282592773
CID:1234772
Update Time:2024-08-04

Cyclohexanol, 2-ethynyl-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 2-ethynyl-, (1R,2S)-
    • Inchi: 1S/C8H12O/c1-2-7-5-3-4-6-8(7)9/h1,7-9H,3-6H2/t7-,8-/m1/s1
    • InChI Key: KNVOCSQDAIHOPP-HTQZYQBOSA-N
    • SMILES: [C@@H]1(O)CCCC[C@H]1C#C

Computed Properties

  • Exact Mass: 124.08886

Experimental Properties

  • Density: 0.98±0.1 g/cm3(Predicted)
  • Boiling Point: 186.1±29.0 °C(Predicted)
  • PSA: 20.23
  • pka: 14.69±0.40(Predicted)
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